Cas no 155649-26-6 (Butanoic acid, 2-[(4-chlorophenyl)thio]-)

Butanoic acid, 2-[(4-chlorophenyl)thio]- structure
155649-26-6 structure
Product Name:Butanoic acid, 2-[(4-chlorophenyl)thio]-
CAS No:155649-26-6
MF:C10H11ClO2S
MW:230.711140871048
CID:1331308
PubChem ID:10513673
Update Time:2025-04-20

Butanoic acid, 2-[(4-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-[(4-chlorophenyl)thio]-
    • 2-(4-chlorophenyl)sulfanylbutanoic acid
    • SCHEMBL7393331
    • AB01322691-02
    • 2-[(4-chlorophenyl)sulfanyl]butanoic acid
    • NCGC00327542-01
    • AKOS017283047
    • DTXSID00441090
    • AKOS000102229
    • STK863143
    • 155649-26-6
    • Inchi: 1S/C10H11ClO2S/c1-2-9(10(12)13)14-8-5-3-7(11)4-6-8/h3-6,9H,2H2,1H3,(H,12,13)
    • InChI Key: LMJJRALBSPNZLX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)SC(C(=O)O)CC

Computed Properties

  • Exact Mass: 230.01693
  • Monoisotopic Mass: 230.0168285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • PSA: 37.3
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